molecular formula C10H5F3N2O3S B13904811 3-oxo-6-(trifluoromethylsulfanyl)-4H-quinoxaline-2-carboxylic acid

3-oxo-6-(trifluoromethylsulfanyl)-4H-quinoxaline-2-carboxylic acid

Cat. No.: B13904811
M. Wt: 290.22 g/mol
InChI Key: BUAOPOGFCCNOLR-UHFFFAOYSA-N
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Description

3-oxo-6-(trifluoromethylsulfanyl)-4H-quinoxaline-2-carboxylic acid is a heterocyclic compound that features a quinoxaline core with a trifluoromethylsulfanyl group at the 6-position, an oxo group at the 3-position, and a carboxylic acid group at the 2-position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-oxo-6-(trifluoromethylsulfanyl)-4H-quinoxaline-2-carboxylic acid typically involves the following steps:

    Formation of the Quinoxaline Core: The quinoxaline core can be synthesized by the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound under acidic conditions.

    Introduction of the Trifluoromethylsulfanyl Group: The trifluoromethylsulfanyl group can be introduced via nucleophilic substitution reactions using appropriate trifluoromethylsulfanyl reagents.

    Oxidation and Carboxylation:

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-oxo-6-(trifluoromethylsulfanyl)-4H-quinoxaline-2-carboxylic acid can undergo various types of chemical reactions, including:

    Oxidation: The compound can be further oxidized to introduce additional functional groups.

    Reduction: Reduction reactions can be used to modify the oxo group or other functional groups.

    Substitution: The trifluoromethylsulfanyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

    Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

    Substitution: Nucleophiles such as thiols or amines can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoxaline derivatives with additional oxo groups, while reduction may produce alcohols or amines.

Scientific Research Applications

3-oxo-6-(trifluoromethylsulfanyl)-4H-quinoxaline-2-carboxylic acid has several scientific research applications:

    Medicinal Chemistry: This compound can be used as a building block for the synthesis of potential pharmaceutical agents, particularly those targeting specific enzymes or receptors.

    Material Science: The unique electronic properties of the quinoxaline core make this compound useful in the development of organic semiconductors and other advanced materials.

    Biological Studies: The compound can be used to study the interactions of quinoxaline derivatives with biological macromolecules, providing insights into their potential therapeutic effects.

Mechanism of Action

The mechanism of action of 3-oxo-6-(trifluoromethylsulfanyl)-4H-quinoxaline-2-carboxylic acid involves its interaction with specific molecular targets. The trifluoromethylsulfanyl group can enhance the compound’s binding affinity to certain enzymes or receptors, while the quinoxaline core can participate in π-π stacking interactions with aromatic residues in proteins. These interactions can modulate the activity of the target proteins, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

    3-oxo-6-(methylsulfanyl)-4H-quinoxaline-2-carboxylic acid: Similar structure but with a methylsulfanyl group instead of a trifluoromethylsulfanyl group.

    3-oxo-6-(fluorosulfanyl)-4H-quinoxaline-2-carboxylic acid: Similar structure but with a fluorosulfanyl group instead of a trifluoromethylsulfanyl group.

Uniqueness

The presence of the trifluoromethylsulfanyl group in 3-oxo-6-(trifluoromethylsulfanyl)-4H-quinoxaline-2-carboxylic acid imparts unique electronic and steric properties that can enhance its binding affinity and specificity for certain molecular targets. This makes it a valuable compound for the development of novel pharmaceuticals and advanced materials.

Properties

Molecular Formula

C10H5F3N2O3S

Molecular Weight

290.22 g/mol

IUPAC Name

3-oxo-6-(trifluoromethylsulfanyl)-4H-quinoxaline-2-carboxylic acid

InChI

InChI=1S/C10H5F3N2O3S/c11-10(12,13)19-4-1-2-5-6(3-4)15-8(16)7(14-5)9(17)18/h1-3H,(H,15,16)(H,17,18)

InChI Key

BUAOPOGFCCNOLR-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1SC(F)(F)F)NC(=O)C(=N2)C(=O)O

Origin of Product

United States

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